4-[4-(1-Naphthoyl)piperazin-1-yl]phenol

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: [4-(4-hydroxyphenyl)piperazin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C21H20N2O2/c24-18-10-8-17(9-11-18)22-12-14-23(15-13-22)21(25)20-7-3-5-16-4-1-2-6-19(16)20/h1-11,24H,12-15H2
• InChI Key: OCCNMSOPCUMXKL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)O)C(=O)C3=CC=CC4=CC=CC=C43
• CAS No.: 684249-29-4

Description

4-[4-(1-Naphthoyl)piperazin-1-yl]phenol is a useful research compound. Its molecular formula is C21H20N2O2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring mixture of 4-(1-piperazinyl)phenol (5.54 g) and triethylamine (10.83 ml) in dichloromethane (140 ml) was added dropwise, 1-naphthalenecarbonyl chloride (9.83 ml). The resulting reaction mixture was stirred under a nitrogen atmosphere for 3 h. The mixture was partitioned between dichloromethane and water and the organic phase was washed with saturated brine, dried (MgSO4) and evaporated to dryness. The residue was suspended in 6:4 tetrahydrofuran-methanol (370 ml) and treated with a saturated solution of potassium carbonate in methanol (45 ml). The mixture was stirred at room temperature under a nitrogen atmosphere for 20 h. The solvent was evaporated and the residue was partitioned between dichloromethane and water. The organic phase was washed with saturated brine, dried (MgSO4) and evaporated to give an oil (15.5 g), part of which (14.5 g) was purified by chromatography on a silica SPE bond elut cartridge eluting with 10% -80% ethyl acetate-cyclohexane gradient to give the title compound (8.9 g). LCMS RT=2.97 min.